1-[2-(4-Oxo-5-propyl-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]-2-naphthyl benzenesulfonate

• Molecular Formula: C23H21N3O4S2
• Molecular Weight: 467.6 g/mol
• IUPAC Name: [1-[(E)-[(E)-(4-oxo-5-propyl-1,3-thiazolidin-2-ylidene)hydrazinylidene]methyl]naphthalen-2-yl] benzenesulfonate
• InChI: InChI=1S/C23H21N3O4S2/c1-2-8-21-22(27)25-23(31-21)26-24-15-19-18-12-7-6-9-16(18)13-14-20(19)30-32(28,29)17-10-4-3-5-11-17/h3-7,9-15,21H,2,8H2,1H3,(H,25,26,27)/b24-15+
• InChI Key: OYPPUCNAEPNRFX-BUVRLJJBSA-N
• Isomeric SMILES: CCCC1C(=O)N/C(=N\N=C\C2=C(C=CC3=CC=CC=C32)OS(=O)(=O)C4=CC=CC=C4)/S1
• Canonical SMILES: CCCC1C(=O)NC(=NN=CC2=C(C=CC3=CC=CC=C32)OS(=O)(=O)C4=CC=CC=C4)S1

Description

1-[2-(4-Oxo-5-propyl-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]-2-naphthyl benzenesulfonate is a complex organic compound featuring a thiazolidine ring, a naphthyl group, and a benzenesulfonate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of Lewis acids, such as BF3·OEt2, and other catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve multicomponent reactions, click chemistry, and green chemistry approaches to improve yield, purity, and selectivity . These methods are designed to be efficient and environmentally friendly, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1-[2-(4-Oxo-5-propyl-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]-2-naphthyl benzenesulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazolidine ring to its corresponding dihydrothiazole derivative.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonate group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols .

Major Products

The major products formed from these reactions include sulfoxides, sulfones, dihydrothiazole derivatives, and various substituted thiazolidines .

Scientific Research Applications

1-[2-(4-Oxo-5-propyl-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]-2-naphthyl benzenesulfonate has several scientific research applications:

Chemistry: Used as a synthetic building block for the preparation of more complex molecules.

Biology: Exhibits bactericidal, antitumor, and anti-inflammatory properties.

Medicine: Acts as a noncompetitive inhibitor of metalloproteinase aggrecanase and phospholipase A2.

Industry: Serves as an effective acceptor in the design of dye-sensitized solar cells.

Mechanism of Action

The mechanism of action of 1-[2-(4-Oxo-5-propyl-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]-2-naphthyl benzenesulfonate involves the interaction between electron-donating ring heteroatoms and electron-withdrawing groups through the C=C double bond . This interaction influences the compound’s properties, dynamic behavior, and reactivity. The compound targets metalloproteinase aggrecanase and phospholipase A2, inhibiting their activity and thereby exerting its biological effects .

Comparison with Similar Compounds

Similar Compounds

2-Ylidene-1,3-thiazolidines: These compounds share the thiazolidine ring structure and exhibit similar biological activities.

2,3-Dihydro-1,3-thiazoles: These derivatives also possess the thiazolidine ring and are known for their antiparasitic activity.

Uniqueness

1-[2-(4-Oxo-5-propyl-1,3-thiazolidin-2-ylidene)carbohydrazonoyl]-2-naphthyl benzenesulfonate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to act as an effective acceptor in dye-sensitized solar cells sets it apart from other similar compounds .